Cas no 126534-37-0 ((1R)-1-(2,5-Difluoro-phenyl)-ethanol)

(1R)-1-(2,5-Difluoro-phenyl)-ethanol is a chiral fluorinated alcohol derivative with significant utility in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration makes it a valuable intermediate for asymmetric synthesis, particularly in the development of bioactive compounds. The presence of difluorinated aromatic substituents enhances its reactivity and selectivity in nucleophilic and electrophilic transformations. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its structural features also contribute to improved metabolic stability in drug candidates. Suitable for use in catalytic hydrogenation and cross-coupling reactions, it serves as a versatile building block for medicinal chemistry and material science research.

(1R)-1-(2,5-Difluoro-phenyl)-ethanol structure

126534-37-0 structure

Product Name:(1R)-1-(2,5-Difluoro-phenyl)-ethanol

CAS No:126534-37-0

MF:C₈H₈F₂O

MW:158.145329475403

MDL:MFCD09863778

CID:3159873

PubChem ID:25324432

Update Time:2025-11-01

(1R)-1-(2,5-Difluoro-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

- (1R)-1-(2,5-Difluoro-phenyl)-ethanol
- (R)-2,5-difluoro-alpha-methylbenzenemethanol
- EN300-53061
- RCPAVJXGLFKACE-RXMQYKEDSA-N
- SCHEMBL15854160
- (R)-1-(2,5-difluorophenyl)ethanol
- (1R)-1-(2,5-DIFLUOROPHENYL)ETHANOL
- (1R)-1-(2,5-difluorophenyl)ethan-1-ol
- AT11386
- (R)-1-(2,5-DIFLUOROPHENYL)ETHAN-1-OL
- DB-406163
- J-502171
- 126534-37-0
- MFCD09863778
- 865-393-0
- MDL： MFCD09863778
- Inchi： 1S/C8H8F2O/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3/t5-/m1/s1
- InChI Key： RCPAVJXGLFKACE-RXMQYKEDSA-N
- SMILES： FC1C=CC(=CC=1[C@@H](C)O)F

Computed Properties

Exact Mass: 158.05432120g/mol
Monoisotopic Mass: 158.05432120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 20.2Å²

(1R)-1-(2,5-Difluoro-phenyl)-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0299-1g	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	96%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0299-5g	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	96%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0299-500mg	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	96%	500mg	2535.65CNY	2021-05-07
eNovation Chemicals LLC	Y1127599-500mg	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	95%	500mg	$455	2024-07-28
eNovation Chemicals LLC	Y1127599-1g	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	95%	1g	$780	2024-07-28
eNovation Chemicals LLC	Y1127599-5g	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0	95%	5g	$3100	2024-07-28
TRC	D454983-10mg	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0		10mg	$ 50.00	2022-06-05
TRC	D454983-50mg	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0		50mg	$ 135.00	2022-06-05
TRC	D454983-100mg	(1R)-1-(2,5-Difluoro-phenyl)-ethanol	126534-37-0		100mg	$ 230.00	2022-06-05
Enamine	EN300-53061-0.05g	(1R)-1-(2,5-difluorophenyl)ethan-1-ol	126534-37-0	95%	0.05g	$135.0	2023-02-10